Cas no 1803850-33-0 (2-Bromo-1-(3,4-diformylphenyl)propan-1-one)

• Product Name: 2-Bromo-1-(3,4-diformylphenyl)propan-1-one
• CAS No: 1803850-33-0
• MF: C₁₁H₉BrO₃
• MW: 269.091362714767
• CID: 4974638
• Update Time: 2025-05-23

2-Bromo-1-(3,4-diformylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(3,4-diformylphenyl)propan-1-one

• Inchi： 1S/C11H9BrO3/c1-7(12)11(15)8-2-3-9(5-13)10(4-8)6-14/h2-7H,1H3
• InChI Key： HSLJLCFLCOAPRM-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(C=O)=C(C=O)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 265
• XLogP3: 1.7
• Topological Polar Surface Area: 51.2

Additional information on 2-Bromo-1-(3,4-diformylphenyl)propan-1-one

Introduction to 2-Bromo-1-(3,4-diformylphenyl)propan-1-one (CAS No. 1803850-33-0) in Modern Chemical Research

2-Bromo-1-(3,4-diformylphenyl)propan-1-one, identified by the CAS number 1803850-33-0, is a highly versatile and synthetically valuable compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its brominated aromatic ring system and aldehyde functionalities, serves as a crucial intermediate in the synthesis of complex heterocyclic structures and functionalized compounds. Its unique structural features make it an attractive candidate for exploring novel chemical pathways and developing innovative therapeutic agents.

The compound's molecular framework consists of a bromo-substituted benzene ring linked to a propanone backbone, with aldehyde groups positioned at the 3 and 4 positions of the aromatic ring. This arrangement provides multiple reactive sites for further functionalization, enabling chemists to construct diverse molecular architectures. The presence of both electrophilic and nucleophilic centers in 2-Bromo-1-(3,4-diformylphenyl)propan-1-one facilitates a wide range of chemical transformations, including condensation reactions, cross-coupling processes, and oxidation-reduction strategies.

In recent years, the applications of 2-Bromo-1-(3,4-diformylphenyl)propan-1-one have expanded into several key areas of chemical biology and medicinal chemistry. One notable application lies in the synthesis of bioactive heterocycles, which are known for their pharmaceutical properties. Researchers have leveraged this compound to develop novel derivatives with potential antimicrobial, anti-inflammatory, and anticancer activities. The aldehyde groups in the molecule can undergo condensation reactions with various nitrogen-containing reagents, leading to the formation of imines, Schiff bases, and other nitrogen-rich heterocycles that are often associated with biological activity.

Moreover, the bromo substituent on the aromatic ring offers a handle for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations allow for the introduction of aryl or amino groups at specific positions, enabling the construction of more complex molecular structures. Such modifications are particularly valuable in drug discovery efforts, where precise control over molecular architecture is essential for optimizing biological activity.

Recent studies have highlighted the utility of 2-Bromo-1-(3,4-diformylphenyl)propan-1-one in the development of photoreactive probes for cellular imaging and bioanalysis. The aldehyde functionalities can be used to link this compound to fluorescent dyes or bioorthogonal molecules, creating probes that can selectively label target biomolecules or cellular components. These probes have found applications in studying protein-protein interactions, enzyme activity assays, and cellular signaling pathways. The ability to tailor the photophysical properties of these probes by modifying the aromatic ring system makes 2-Bromo-1-(3,4-diformylphenyl)propan-1-one a valuable tool in advanced biochemical research.

The compound's role in catalysis has also been explored extensively. The combination of electrophilic and nucleophilic centers allows it to participate in various catalytic cycles, including those involving transition metal complexes. For instance, it has been used as a precursor in the synthesis of catalysts for organic transformations such as oxidation and reduction reactions. The ability to generate highly active catalytic species from this compound underscores its importance in industrial-scale chemical processes.

In conclusion,2-Bromo-1-(3,4-diformylphenyl)propan-1-one (CAS No. 1803850-33-0) represents a cornerstone in modern synthetic chemistry and pharmaceutical research. Its unique structural features enable a broad spectrum of chemical modifications, making it indispensable for constructing complex molecules with potential biological applications. As research continues to uncover new synthetic pathways and applications,2-Bromo-1-(3,4-diformylphenyl)propan-1-one is poised to remain at the forefront of chemical innovation.